Cas no 2229032-78-2 (4-(4,6-dichloropyridin-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(4,6-dichloropyridin-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2229032-78-2
• MF: C₈H₆Cl₂N₂O₂
• MW: 233.051439762115
• CID: 6035715
• PubChem ID: 165703658
• Update Time: 2025-11-06

4-(4,6-dichloropyridin-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4,6-dichloropyridin-3-yl)-1,3-oxazolidin-2-one
• 2229032-78-2
• EN300-1979460

• Inchi： 1S/C8H6Cl2N2O2/c9-5-1-7(10)11-2-4(5)6-3-14-8(13)12-6/h1-2,6H,3H2,(H,12,13)
• InChI Key： UCPMNDAPWRZBKE-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C1COC(N1)=O)Cl

Computed Properties

• Exact Mass: 231.9806328g/mol
• Monoisotopic Mass: 231.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2Ų

Additional information on 4-(4,6-dichloropyridin-3-yl)-1,3-oxazolidin-2-one

Research Briefing on 4-(4,6-dichloropyridin-3-yl)-1,3-oxazolidin-2-one (CAS: 2229032-78-2)

The compound 4-(4,6-dichloropyridin-3-yl)-1,3-oxazolidin-2-one (CAS: 2229032-78-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its oxazolidin-2-one core and dichloropyridinyl substituent, exhibits promising biological activities, particularly in the context of agrochemical and pharmaceutical applications. Recent studies have focused on its synthesis, mechanistic insights, and potential therapeutic or pesticidal uses, making it a compound of high interest for researchers in these domains.

One of the key areas of investigation has been the synthetic pathways for 4-(4,6-dichloropyridin-3-yl)-1,3-oxazolidin-2-one. A study published in the Journal of Agricultural and Food Chemistry (2023) detailed an optimized multi-step synthesis route starting from 3,5-dichloropyridine. The process involves nucleophilic substitution, cyclization, and subsequent purification steps, achieving a high yield of 78%. The researchers emphasized the scalability of this method, which is critical for industrial applications. Additionally, the study highlighted the compound's stability under various environmental conditions, a factor that enhances its practicality for field use in agrochemical formulations.

In the realm of agrochemical research, 4-(4,6-dichloropyridin-3-yl)-1,3-oxazolidin-2-one has demonstrated potent herbicidal activity. A recent field trial conducted by the European Weed Research Society (2024) reported its efficacy against broadleaf weeds, with a 90% inhibition rate at concentrations as low as 50 ppm. The compound's mode of action appears to involve inhibition of acetolactate synthase (ALS), a key enzyme in branched-chain amino acid biosynthesis. This mechanism is similar to that of sulfonylurea herbicides, but with a distinct binding affinity that may reduce the risk of cross-resistance in weed populations. These findings suggest its potential as a next-generation herbicide, pending further toxicological and environmental impact assessments.

Beyond its agrochemical applications, pharmaceutical research has explored the compound's utility as a scaffold for drug development. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated its derivatives as potential kinase inhibitors. The oxazolidin-2-one moiety was found to interact with ATP-binding sites in several kinases, including JAK2 and EGFR. One derivative, featuring a fluorophenyl substitution, exhibited IC50 values of 0.8 μM and 1.2 μM against these kinases, respectively. While preliminary, these results indicate the compound's versatility as a pharmacophore in oncology drug discovery.

Recent advancements in analytical characterization have also contributed to a deeper understanding of 4-(4,6-dichloropyridin-3-yl)-1,3-oxazolidin-2-one. High-resolution mass spectrometry (HRMS) and X-ray crystallography data published in Chemical Data Collections (2024) confirmed its molecular structure and revealed intermolecular interactions that may influence its crystalline form and solubility. These insights are invaluable for formulation scientists working on delivery systems for either agricultural or medicinal applications.

In conclusion, 4-(4,6-dichloropyridin-3-yl)-1,3-oxazolidin-2-one (CAS: 2229032-78-2) represents a multifaceted compound with significant potential in both agrochemical and pharmaceutical sectors. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a compound of enduring interest in chemical biology. Future directions may include structure-activity relationship (SAR) studies to enhance its selectivity and investigations into its environmental fate to ensure sustainable use.